N'-cyclohexylidene-4-methoxybenzenesulfonohydrazide
Overview
Description
N-cyclohexylidene-4-methoxybenzenesulfonohydrazide is a chemical compound that has been of great interest to the scientific community due to its potential in various research applications. This compound is also known as CHMS and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-cyclohexylidene-4-methoxybenzenesulfonohydrazide involves the inhibition of enzymes by binding to the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, thereby inhibiting the activity of the enzyme.
Biochemical and Physiological Effects:
N-cyclohexylidene-4-methoxybenzenesulfonohydrazide has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of enzymes involved in the biosynthesis of certain molecules, such as folic acid. Additionally, CHMS has been shown to have anti-inflammatory effects and may be useful in the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-cyclohexylidene-4-methoxybenzenesulfonohydrazide has several advantages for use in lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for use in research. However, CHMS has some limitations, such as its potential toxicity and limited solubility in water.
Future Directions
There are several future directions for research involving N-cyclohexylidene-4-methoxybenzenesulfonohydrazide. One potential direction is the development of new drugs based on the mechanism of action of CHMS. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential use in the treatment of inflammatory diseases. Finally, research on the synthesis and purification of CHMS may lead to the development of more efficient methods for its production.
Synthesis Methods
The synthesis of N-cyclohexylidene-4-methoxybenzenesulfonohydrazide can be achieved by reacting 4-methoxybenzenesulfonyl chloride with cyclohexylidene hydrazine in the presence of a base such as triethylamine. This reaction results in the formation of CHMS, which can be purified by recrystallization.
Scientific Research Applications
N-cyclohexylidene-4-methoxybenzenesulfonohydrazide has been used in various scientific research applications such as the development of new drugs and the study of enzyme inhibition. This compound has been shown to inhibit the activity of certain enzymes, making it a potential candidate for drug development.
properties
IUPAC Name |
N-(cyclohexylideneamino)-4-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3S/c1-18-12-7-9-13(10-8-12)19(16,17)15-14-11-5-3-2-4-6-11/h7-10,15H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMFGTTYYKWCZJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NN=C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-cyclohexylidene-4-methoxybenzenesulfonohydrazide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(diethylamino)phenyl]-N'-1-naphthylthiourea](/img/structure/B5715361.png)
![ethyl 2-{[3-(2-furyl)acryloyl]amino}-5-methyl-1,3-thiazole-4-carboxylate](/img/structure/B5715372.png)
![N'-{[2-(4-bromophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide](/img/structure/B5715395.png)
![2-chloro-N-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}benzamide](/img/structure/B5715399.png)
![N-[4-(acetylamino)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide](/img/structure/B5715447.png)
![1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxamide](/img/structure/B5715452.png)